Cas no 1806737-01-8 (3-(Bromomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1806737-01-8
• MF: C₇H₃BrF₃IN₂O₃
• MW: 426.914003610611
• CID: 4814306
• Update Time: 2025-06-14

3-(Bromomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF3IN2O3/c8-1-3-5(17-7(9,10)11)4(14(15)16)2-13-6(3)12/h2H,1H2
• InChI Key： GLLWCMGLYVEEJA-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=C(C(=CN=1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 3.1
• Topological Polar Surface Area: 67.9

Additional information on 3-(Bromomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine

Research Briefing on 3-(Bromomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine (CAS: 1806737-01-8)

3-(Bromomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine (CAS: 1806737-01-8) is a halogenated pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of pharmaceuticals and agrochemicals. Its unique structural features, including the bromomethyl and iodo substituents, make it a valuable building block for cross-coupling reactions and other synthetic transformations.

Recent studies have explored the potential applications of 3-(Bromomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine in drug discovery. One notable area of research involves its use in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The compound's ability to undergo selective functionalization at multiple sites allows for the creation of diverse molecular scaffolds, enabling the optimization of drug candidates for improved efficacy and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-(Bromomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine as a key intermediate in the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the compound's halogenated pyridine core could be efficiently modified to enhance binding affinity and pharmacokinetic properties. The resulting inhibitors showed promising activity in preclinical models of B-cell malignancies, highlighting the compound's potential in oncology research.

Another significant application of this compound lies in its role in agrochemical development. A 2022 report in Pest Management Science detailed its use in the synthesis of next-generation herbicides. The trifluoromethoxy group, in particular, was found to confer improved herbicidal activity and environmental stability, making it a valuable component in the design of sustainable crop protection agents.

From a synthetic chemistry perspective, 3-(Bromomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine has been employed in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions enable the introduction of various aryl and alkynyl groups, expanding the structural diversity of the resulting compounds. Recent advancements in catalytic systems have further enhanced the efficiency and selectivity of these transformations, as reported in a 2023 issue of Advanced Synthesis & Catalysis.

Despite its promising applications, challenges remain in the large-scale production and handling of 3-(Bromomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine. Its sensitivity to moisture and light necessitates careful storage conditions, and its reactivity requires precise control during synthetic procedures. Ongoing research aims to address these challenges through the development of more robust synthetic protocols and stabilization techniques.

In conclusion, 3-(Bromomethyl)-2-iodo-5-nitro-4-(trifluoromethoxy)pyridine (CAS: 1806737-01-8) represents a valuable tool in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with its potential in drug and agrochemical development, underscores its importance in contemporary research. Future studies are expected to further explore its applications and optimize its use in various industrial and academic settings.